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Compound of Interest

Compound Name: Nigericin

Cat. No.: B1684572 Get Quote

Application Notes and Protocols: Nigericin
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solvent properties of nigericin and

comprehensive protocols for the preparation of stock solutions. The included data and

methodologies are intended to ensure accurate and reproducible experimental outcomes.

Physicochemical Properties and Solubility
Nigericin, available as a sodium salt, is a polyether antibiotic derived from Streptomyces

hygroscopicus. It functions as a potent K+/H+ ionophore, disrupting the membrane potential of

mitochondria.[1][2] The sodium salt is typically supplied as a white to off-white crystalline solid

or powder.[3][4]

Solubility Data
Nigericin exhibits good solubility in various organic solvents but is poorly soluble in water and

aqueous buffers.[2][5] For applications requiring an aqueous solution, it is recommended to first

dissolve nigericin in an organic solvent like ethanol before diluting with the desired aqueous

medium.[5]
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Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) ~50 mg/mL [1][3]

Ethanol (EtOH) ~20 mg/mL [1][3][5]

Ethanol (alternative)
~120 mg/mL (sonication

recommended)
[6]

Ethanol (alternative) 5 mg/mL [7]

Dimethylformamide (DMF) ~1.2 mg/mL [5]

Methanol Soluble [2][8]

Chloroform Soluble [8]

Dichloromethane Soluble [4]

Ethyl acetate Soluble [4]

Water Poor/Insoluble [2][4][8]

Ethanol:PBS (1:5, pH 7.2) ~0.15 mg/mL [5]

Preparation of Stock Solutions
The following protocols provide step-by-step instructions for preparing nigericin stock

solutions. It is crucial to use high-purity solvents to maintain the integrity of the compound.

Protocol 1: Preparation of a 10 mM Nigericin Stock
Solution in DMSO
This protocol is suitable for most cell culture applications where DMSO is a tolerated solvent.

Materials:

Nigericin sodium salt (MW: 746.94 g/mol )[3][7]

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following

calculation: Mass (mg) = Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM solution: 1 mL x 10 mmol/L x 746.94 g/mol = 7.47 mg A common

protocol is to reconstitute 5 mg of nigericin powder in 669 µl of DMSO to yield a 10 mM

stock solution.[1]

Dissolution: Carefully weigh the required amount of nigericin sodium salt and add it to a

sterile tube. Add the calculated volume of DMSO.

Mixing: Vortex the solution until the nigericin is completely dissolved. Gentle warming (e.g.,

37°C for 10 minutes) and/or sonication can aid dissolution if precipitation is observed.[9][10]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[1][3] Store the aliquots at -20°C for up to 2 months or at -80°C

for up to a year.[1][11]

Protocol 2: Preparation of a 5 mg/mL Nigericin Stock
Solution in Ethanol
This protocol is an alternative for experiments where DMSO might interfere with the assay.

Materials:

Nigericin sodium salt

200 proof (100%) Ethanol, sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
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Procedure:

Weighing: Weigh 5 mg of nigericin sodium salt into a sterile tube.

Dissolution: Add 1 mL of 100% ethanol to the tube.

Mixing: Vortex thoroughly until the powder is fully dissolved. If insolubles are observed, brief

warming may be necessary.[10]

Aliquoting and Storage: Dispense into single-use aliquots and store at -20°C. The ethanolic

stock solution is stable for several months when stored properly.

Experimental Workflow and Signaling Pathway
Experimental Workflow: Nigericin Stock Solution
Preparation
The following diagram outlines the general workflow for preparing a nigericin stock solution.
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Caption: Workflow for preparing a nigericin stock solution.
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Signaling Pathway: Nigericin-Induced NLRP3
Inflammasome Activation
Nigericin is a classical activator of the NLRP3 inflammasome. It acts as a K+/H+ ionophore,

leading to a net efflux of intracellular potassium. This decrease in cytosolic K+ is a key trigger

for the assembly of the NLRP3 inflammasome complex.
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Caption: Nigericin-induced NLRP3 inflammasome activation pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1684572?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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